N-methyl-2-((4-phenyl-5-(2-(p-tolyloxy)acetamido)thiazol-2-yl)thio)acetamide

• IUPAC Name: N-[2-[2-(methylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C21H21N3O3S2/c1-14-8-10-16(11-9-14)27-12-17(25)23-20-19(15-6-4-3-5-7-15)24-21(29-20)28-13-18(26)22-2/h3-11H,12-13H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: KGUQHKBGFWBRKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=C(N=C(S2)SCC(=O)NC)C3=CC=CC=C3
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol

Description

The compound “N-methyl-2-((4-phenyl-5-(2-(p-tolyloxy)acetamido)thiazol-2-yl)thio)acetamide” is a complex organic molecule that contains several functional groups, including an acetamide group, a thiazole ring, and a phenyl group. Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They are known for their diverse biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The presence of the acetamide group, phenyl group, and the thiazole ring would contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution. The acetamide group could also participate in various reactions, such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The physical and chemical properties of the specific compound would depend on the other functional groups present in the molecule.

Scientific Research Applications

Antioxidant Activity

. This means they can neutralize harmful free radicals in the body, potentially helping to prevent various diseases and slow down the aging process.

Analgesic Properties

. This could potentially be applied to the development of new pain medications.

Anti-inflammatory Use

. They could potentially be used in the treatment of conditions characterized by inflammation, such as arthritis or asthma.

Antimicrobial Applications

.

Antifungal Activity

. This could potentially lead to the development of new treatments for fungal infections.

Antiviral Properties

. This could potentially be applied to the development of new antiviral medications.

Diuretic Use

. This means they could potentially be used to increase urine production in the body, helping to remove excess fluid and salt.

Antitumor or Cytotoxic Drug Development

. This could potentially lead to new treatments for various types of cancer.

Mechanism of Action

Target of Action

Thiazole derivatives have been known to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the ring to have many reactive positions where donor–acceptor, nucleophilic, and oxidation reactions may take place .

Biochemical Pathways

Molecules containing a thiazole ring, when entering physiological systems, may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Result of Action

Thiazole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Future Directions

Thiazoles and their derivatives continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on synthesizing new thiazole derivatives and investigating their potential uses in medicine.